Cas no 22805-71-6 (2-Butene,1,4-dimethoxy-, (2E)-)

• Product Name: 2-Butene,1,4-dimethoxy-, (2E)-
• CAS No: 22805-71-6
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 251095
• PubChem ID: 5362882
• Update Time: 2025-04-19

2-Butene,1,4-dimethoxy-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene,1,4-dimethoxy-, (2E)-
• TRANS-1,4-DIMETHOXY-2-BUTENE
• (E)-1,4-dimethoxy-2-butene
• 1,4-dimethoxy-2-butene
• 1,4-Dimethoxy-9,10-dihydroxy-anthracen
• 1,4-Dimethoxy-anthracen-9,10-diol
• 1,4-dimethoxy-anthracene-9,10-diol
• 1,4-dimethoxy-but-2t-ene
• AC1L7KUM
• Leuko-1,4-dimethoxy-anthrachinon
• NSC221270
• trans-1.4-Dimethoxy-buten-(2)
• trans-1.4-dimethoxy-butene-(2)
• SCHEMBL1059082
• SCHEMBL13313115
• 2-Butene, 1,4-dimethoxy-
• RXNMLQHZBCJMBA-ONEGZZNKSA-N
• 2-Butene-1,4-diol, dimethyl ether
• 1,4-dimethoxybut-2-ene
• AKOS006275467
• 22805-71-6
• (E)-1,4-dimethoxybut-2-ene

• Inchi： 1S/C6H12O2/c1-7-5-3-4-6-8-2/h3-4H,5-6H2,1-2H3/b4-3+
• InChI Key： RXNMLQHZBCJMBA-ONEGZZNKSA-N
• SMILES： O(C)C/C=C/COC

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 51.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 0.83540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers